Cas no 1773508-02-3 (trans-3-(difluoromethyl)cyclobutanecarboxylic acid)

• Product Name: trans-3-(difluoromethyl)cyclobutanecarboxylic acid
• CAS No: 1773508-02-3
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• CID: 5703142
• PubChem ID: 84716404
• Update Time: 2026-03-11

trans-3-(difluoromethyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD28539339
• 1773508-02-3
• SY322084
• cis-3-(difluoromethyl)cyclobutane-1-carboxylicacid
• SCHEMBL15777128
• trans-3-(difluoromethyl)cyclobutanecarboxylic acid
• P21036
• EN300-1604597
• PB41273
• 1613330-49-6
• EN300-22906599
• trans-3-(difluoromethyl)cyclobutane-1-carboxylic acid
• 3-(difluoromethyl)cyclobutane-1-carboxylic acid
• F1913-0625
• MFCD31649214
• SY344525
• AKOS024124845
• AS-79189
• D96682
• (1r,3r)-3-(difluoromethyl)cyclobutane-1-carboxylic acid
• PS-16829
• AT10380
• cis-3-(difluoromethyl)cyclobutane-1-carboxylic acid
• CS-0434025
• 3-(Difluoromethyl)cyclobutanecarboxylic acid
• 1773508-01-2
• DB-090086
• cis-3-(difluoromethyl)cyclobutanecarboxylic acid

• Inchi： 1S/C6H8F2O2/c7-5(8)3-1-4(2-3)6(9)10/h3-5H,1-2H2,(H,9,10)/t3-,4-
• InChI Key： XRSUGPIWOGKMJP-JPYJGEKTSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@H](C(F)F)C1

Computed Properties

• Exact Mass: 150.04923582g/mol
• Monoisotopic Mass: 150.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Additional information on trans-3-(difluoromethyl)cyclobutanecarboxylic acid

Introduction to trans-3-(difluoromethyl)cyclobutanecarboxylic acid (CAS No. 1773508-02-3)

trans-3-(difluoromethyl)cyclobutanecarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1773508-02-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of cyclobutane derivatives, characterized by a four-membered ring structure substituted with a difluoromethyl group and a carboxylic acid functional group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The difluoromethyl group, a key structural moiety in this compound, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This property has been widely exploited in the design of bioactive compounds, particularly in the development of antiviral and anticancer agents. The presence of the cyclobutane ring further contributes to the rigidity of the molecular framework, which can be advantageous in optimizing interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in cyclobutane derivatives due to their potential applications in medicinal chemistry. Studies have demonstrated that these compounds can exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The carboxylic acid functionality in trans-3-(difluoromethyl)cyclobutanecarboxylic acid not only provides a site for further chemical modification but also contributes to the molecule's solubility and pharmacokinetic properties.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of the cyclobutane core and the difluoromethyl group offers multiple opportunities for derivatization, allowing chemists to tailor its properties for specific applications. For instance, researchers have explored the use of this compound as a building block for more complex molecules with enhanced pharmacological profiles.

Recent advancements in computational chemistry have also facilitated the study of trans-3-(difluoromethyl)cyclobutanecarboxylic acid. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing valuable insights into its potential therapeutic applications. These studies have highlighted the compound's ability to bind effectively to various enzymes and receptors, suggesting its utility in the development of novel drugs.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in drug synthesis. Its structural features make it a suitable candidate for further development into lead compounds for treating a range of diseases. Additionally, the difluoromethyl group's stability under metabolic conditions suggests that derivatives of this compound may exhibit improved bioavailability and longer durations of action.

Academic research has also explored the synthetic pathways for obtaining trans-3-(difluoromethyl)cyclobutanecarboxylic acid. These studies have focused on optimizing reaction conditions to achieve high yields and purity while minimizing side products. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for industrial applications.

The safety profile of trans-3-(difluoromethyl)cyclobutanecarboxylic acid has been another area of focus. Preliminary toxicological studies have indicated that the compound is well-tolerated at moderate doses, although further research is needed to fully assess its long-term effects. These studies are essential for ensuring that any future drug candidates derived from this compound are safe and effective for human use.

The potential applications of trans-3-(difluoromethyl)cyclobutanecarboxylic acid extend beyond pharmaceuticals. Its unique structural features make it attractive for materials science applications, such as the development of advanced polymers and coatings with enhanced durability and chemical resistance. The cyclobutane ring's rigidity can contribute to improved material properties, making this compound a valuable asset in industrial research.

In conclusion, trans-3-(difluoromethyl)cyclobutanecarboxylic acid (CAS No. 1773508-02-3) is a versatile and promising compound with significant potential in pharmaceutical and materials science applications. Its unique structural features, combined with its favorable biological properties, make it an attractive candidate for further research and development. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in advancing both drug discovery and material innovation.